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Compound of Interest

Compound Name: SPR741

Cat. No.: B11930326 Get Quote

For Researchers, Scientists, and Drug Development Professionals: This document provides

crucial safety and logistical information for the proper handling and disposal of SPR741, an

investigational antibiotic agent. The following procedures are based on the chemical properties

of SPR741 and standard laboratory safety protocols, as a specific Safety Data Sheet (SDS)

was not publicly available at the time of this writing.

SPR741 is a cationic peptide derived from polymyxin B, designed to increase the permeability

of the outer membrane of Gram-negative bacteria.[1] As an investigational compound, it should

be handled with care in a laboratory setting. Adherence to proper disposal procedures is critical

to ensure personnel safety and environmental protection.

Handling and Storage
Before disposal, proper handling and storage of SPR741 are paramount. Unused or expired

SPR741, as well as contaminated labware, should be considered chemical waste.
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Property Data Reference

Chemical Name
SPR741 (also known as

NAB741)
[1]

Chemical Class
Cationic peptide, Polymyxin B

analogue
[1][2]

CAS Number 1179330-52-9 [1][3]

Molecular Formula C44H73N13O13 [3]

Molar Mass 992.146 g·mol−1 [3]

Disposal Procedures for SPR741
Given that SPR741 is an antibiotic agent, its disposal must be managed to prevent the

development of antibiotic-resistant bacteria in the environment.[4] The following step-by-step

guidance outlines the recommended disposal protocol.

Step 1: Decontamination of Liquid Waste

Used Culture Media: Culture media containing SPR741 should be treated as biohazardous

and chemical waste.[4] Autoclaving can destroy pathogens but may not deactivate the

antibiotic itself.[4] Therefore, after autoclaving to address biological hazards, the liquid

should be collected as chemical waste.

Stock Solutions: Concentrated stock solutions of SPR741 are considered hazardous

chemical waste and should never be disposed of down the drain.[4] They must be collected

in a designated, properly labeled, and sealed waste container.

Step 2: Disposal of Solid Waste

Contaminated Labware: All labware, including pipette tips, gloves, and vials that have come

into contact with SPR741, should be disposed of as solid hazardous waste.

Empty Containers: Containers of SPR741 should be thoroughly emptied. The first rinse of

the container must be collected and disposed of as hazardous chemical waste.[5] For

containers of highly toxic compounds, the first three rinses should be collected.[5]
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Step 3: Waste Segregation and Labeling

Segregation: Do not mix SPR741 waste with other incompatible chemical wastes.[5]

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

name "SPR741."

Step 4: Final Disposal

Consult EHS: Your institution's Environmental Health and Safety (EHS) department should

be contacted for specific guidance on the disposal of investigational pharmaceutical waste.

[4]

Licensed Disposal Vendor: The collected hazardous waste must be disposed of through a

licensed hazardous waste disposal company in accordance with all applicable federal, state,

and local regulations.[6]

Experimental Workflow & Logical Relationships
The following diagrams illustrate the recommended workflow for the proper disposal of SPR741
and the logical relationship between its properties and handling procedures.
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Caption: Workflow for the proper disposal of SPR741 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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